Cas no 1805167-66-1 (Ethyl 2-cyano-4-formyl-3-mercaptobenzoate)

• Product Name: Ethyl 2-cyano-4-formyl-3-mercaptobenzoate
• CAS No: 1805167-66-1
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• CID: 4958882
• Update Time: 2025-06-23

Ethyl 2-cyano-4-formyl-3-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-formyl-3-mercaptobenzoate

• Inchi： 1S/C11H9NO3S/c1-2-15-11(14)8-4-3-7(6-13)10(16)9(8)5-12/h3-4,6,16H,2H2,1H3
• InChI Key： JTABOARQWOADFV-UHFFFAOYSA-N
• SMILES： SC1=C(C=O)C=CC(C(=O)OCC)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 1.5
• Topological Polar Surface Area: 68.2

Additional information on Ethyl 2-cyano-4-formyl-3-mercaptobenzoate

Ethyl 2-cyano-4-formyl-3-mercaptobenzoate: A Comprehensive Overview

Ethyl 2-cyano-4-formyl-3-mercaptobenzoate, identified by the CAS number 1805167-66-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure containing a cyano group, a formyl group, and a mercapto group, has garnered attention due to its potential in synthetic chemistry, materials science, and pharmacology. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials and bioactive compounds.

The structure of Ethyl 2-cyano-4-formyl-3-mercaptobenzoate is notable for its functional groups, which provide it with reactivity and versatility. The cyano group (-CN) imparts nucleophilic properties, while the formyl group (-CHO) introduces electrophilic characteristics. The mercapto group (-SH) further enhances its reactivity, making it a valuable precursor in organic synthesis. Researchers have exploited these properties to develop novel polymers, sensors, and drug delivery systems.

Recent advancements in synthetic methodologies have expanded the utility of Ethyl 2-cyano-4-formyl-3-mercaptobenzoate. For instance, its use as a building block in click chemistry has enabled the rapid assembly of complex molecules. Additionally, its ability to undergo various transformations, such as oxidation, reduction, and condensation reactions, has made it a key component in the synthesis of heterocyclic compounds and bioactive agents.

In the realm of materials science, this compound has been employed in the development of stimuli-responsive materials. Its functional groups allow for reversible changes in material properties under specific conditions, such as temperature or pH changes. This feature makes it promising for applications in smart packaging, drug delivery systems, and adaptive textiles.

The pharmacological potential of Ethyl 2-cyano-4-formyl-3-mercaptobenzoate is another area of active research. Studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant activities. These findings suggest its potential as a lead compound for drug development targeting chronic diseases such as arthritis and neurodegenerative disorders.

Moreover, the compound's role in green chemistry has been explored. Its use as a catalyst or solvent in environmentally friendly reactions aligns with the growing demand for sustainable chemical processes. Researchers are investigating ways to optimize its application in reducing waste and energy consumption during chemical syntheses.

In conclusion, Ethyl 2-cyano-4-formyl-3-mercaptobenzoate (CAS No: 1805167-66-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new possibilities for this compound, its impact on innovation and industry is expected to grow significantly.